![molecular formula C22H29N5O3S B215113 N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine](/img/structure/B215113.png)
N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine
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Overview
Description
N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine, also known as MPSP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications.
Mechanism of Action
The mechanism of action of N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine is complex and not fully understood. However, it is believed that this compound acts as a modulator of various neurotransmitter systems by binding to specific receptors in the brain. This compound has been shown to have a high affinity for dopamine, norepinephrine, and serotonin receptors, which are all involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in laboratory experiments. In animal studies, this compound has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased locomotor activity and improved cognitive function. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine in laboratory experiments is its high affinity for various neurotransmitter receptors, which makes it an excellent tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine. One area of interest is the development of more selective this compound analogs that can modulate specific neurotransmitter systems without producing off-target effects. Another area of interest is the use of this compound in combination with other drugs to enhance its therapeutic potential in the treatment of neurological disorders. Additionally, further research is needed to elucidate the precise mechanism of action of this compound and its potential for use in other areas of research, such as drug addiction and pain management.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. The synthesis method of this compound is relatively straightforward, and it has been extensively studied for its potential use in the field of neuroscience. While there are advantages and limitations to using this compound in laboratory experiments, there are several future directions for research that hold promise for the development of more effective treatments for neurological disorders.
Synthesis Methods
The synthesis of N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine involves the reaction of 4-(3-(1-piperidinylsulfonyl)pyridin-4-yl)piperazine with 4-methoxybenzaldehyde in the presence of acetic acid. The reaction yields this compound as a yellow solid with a purity of around 95%. The synthesis method is relatively straightforward and can be performed with standard laboratory equipment.
Scientific Research Applications
N-(4-methoxybenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been extensively studied for its potential use in various scientific research applications. One of the primary uses of this compound is in the field of neuroscience, where it has been shown to modulate the activity of various neurotransmitter systems, including dopamine, norepinephrine, and serotonin. This compound has also been studied for its potential use in the treatment of various neurological disorders, such as Parkinson's disease and schizophrenia.
properties
Molecular Formula |
C22H29N5O3S |
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Molecular Weight |
443.6 g/mol |
IUPAC Name |
(E)-1-(4-methoxyphenyl)-N-[4-(3-piperidin-1-ylsulfonylpyridin-4-yl)piperazin-1-yl]methanimine |
InChI |
InChI=1S/C22H29N5O3S/c1-30-20-7-5-19(6-8-20)17-24-26-15-13-25(14-16-26)21-9-10-23-18-22(21)31(28,29)27-11-3-2-4-12-27/h5-10,17-18H,2-4,11-16H2,1H3/b24-17+ |
InChI Key |
DRLYVZNTGWGBBO-JJIBRWJFSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=N/N2CCN(CC2)C3=C(C=NC=C3)S(=O)(=O)N4CCCCC4 |
SMILES |
COC1=CC=C(C=C1)C=NN2CCN(CC2)C3=C(C=NC=C3)S(=O)(=O)N4CCCCC4 |
Canonical SMILES |
COC1=CC=C(C=C1)C=NN2CCN(CC2)C3=C(C=NC=C3)S(=O)(=O)N4CCCCC4 |
Origin of Product |
United States |
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